Cas no 1327178-65-3 ((2Z)-2-[(4-chlorophenyl)imino]-N-(4-methoxyphenyl)-2H-chromene-3-carboxamide)

• Product Name: (2Z)-2-[(4-chlorophenyl)imino]-N-(4-methoxyphenyl)-2H-chromene-3-carboxamide
• CAS No: 1327178-65-3
• MF: C₂₃H₁₇ClN₂O₃
• MW: 404.845684766769
• CID: 5324238
• Update Time: 2025-05-30

(2Z)-2-[(4-chlorophenyl)imino]-N-(4-methoxyphenyl)-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-[(4-chlorophenyl)imino]-N-(4-methoxyphenyl)-2H-chromene-3-carboxamide
• STL112798
• 2-(4-chlorophenyl)imino-N-(4-methoxyphenyl)chromene-3-carboxamide
• (Z)-2-((4-chlorophenyl)imino)-N-(4-methoxyphenyl)-2H-chromene-3-carboxamide

• Inchi： 1S/C23H17ClN2O3/c1-28-19-12-10-17(11-13-19)25-22(27)20-14-15-4-2-3-5-21(15)29-23(20)26-18-8-6-16(24)7-9-18/h2-14H,1H3,(H,25,27)/b26-23-
• InChI Key： NOHJJMWZZYBNBD-RWEWTDSWSA-N
• SMILES： ClC1C=CC(=CC=1)/N=C1/C(C(NC2C=CC(=CC=2)OC)=O)=CC2C=CC=CC=2O/1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 634
• XLogP3: 5.4
• Topological Polar Surface Area: 59.9

Additional information on (2Z)-2-[(4-chlorophenyl)imino]-N-(4-methoxyphenyl)-2H-chromene-3-carboxamide

Comprehensive Overview of (2Z)-2-[(4-chlorophenyl)imino]-N-(4-methoxyphenyl)-2H-chromene-3-carboxamide (CAS No. 1327178-65-3)

The compound (2Z)-2-[(4-chlorophenyl)imino]-N-(4-methoxyphenyl)-2H-chromene-3-carboxamide, with the CAS number 1327178-65-3, is a synthetic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a chromene core modified with 4-chlorophenyl and 4-methoxyphenyl substituents, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a fluorescence probe or biological activity modulator, given its conjugated π-electron system and hydrogen-bonding capabilities.

In recent years, the demand for chromene derivatives has surged due to their versatile properties, such as photostability and bioavailability. This compound’s Z-configuration around the imine bond (C=N) further enhances its stereochemical specificity, which is critical for interactions with biological targets. A growing trend in scientific literature focuses on its role in molecular sensing and drug discovery, aligning with broader interests in precision medicine and targeted therapies.

From a synthetic chemistry perspective, 1327178-65-3 exemplifies the convergence of heterocyclic chemistry and amide coupling strategies. Its preparation typically involves condensation reactions between 2-iminochromene intermediates and 4-methoxyaniline, followed by purification via column chromatography. The presence of both electron-withdrawing (chloro) and electron-donating (methoxy) groups on the aromatic rings introduces tunable electronic properties, a feature highly valued in optoelectronic materials design.

Environmental and green chemistry considerations have also influenced research around this compound. Scientists are exploring solvent-free synthesis routes or catalytic methods to reduce waste, addressing the sustainability concerns prevalent in modern chemical manufacturing. Additionally, computational studies using density functional theory (DFT) predict its reactivity patterns, aiding in the rational design of derivatives with enhanced binding affinity or optical properties.

In the context of biomedical applications, preliminary studies suggest that (2Z)-2-[(4-chlorophenyl)imino]-N-(4-methoxyphenyl)-2H-chromene-3-carboxamide may interact with enzyme active sites or membrane receptors. While not yet clinically approved, its structural motifs resemble those of known anti-inflammatory or antioxidant agents, sparking investigations into its mechanism of action. These efforts align with the public’s growing curiosity about natural product mimics and synthetic analogs with reduced side effects.

The compound’s spectroscopic characterization, including NMR and mass spectrometry data, is well-documented, facilitating its identification in complex mixtures. Its UV-Vis absorption profile, with maxima often observed between 300–400 nm, underscores its utility in light-harvesting applications. Such features resonate with industries exploring organic photovoltaics or sensors for environmental monitoring.

As the scientific community prioritizes high-throughput screening and AI-driven drug design, compounds like 1327178-65-3 serve as valuable scaffolds for virtual libraries. Their modular synthesis allows rapid generation of analogs, addressing the need for structure-activity relationship (SAR) studies. This approach dovetails with popular searches on “small molecule therapeutics” and “computational chemistry tools”, reflecting a broader shift toward data-driven discovery.

In summary, (2Z)-2-[(4-chlorophenyl)imino]-N-(4-methoxyphenyl)-2H-chromene-3-carboxamide represents a multifaceted compound with untapped potential. Its intersection of synthetic accessibility, functional diversity, and applicability across disciplines positions it as a subject of enduring interest. Future research may unlock its role in personalized medicine or smart materials, answering pressing questions in both academia and industry.